1-[5-Chloro-2-(difluoromethoxy)phenyl]ethan-1-one

• IUPAC Name: 1-[5-chloro-2-(difluoromethoxy)phenyl]ethanone
• InChI: InChI=1S/C9H7ClF2O2/c1-5(13)7-4-6(10)2-3-8(7)14-9(11)12/h2-4,9H,1H3
• InChI Key: BPMUCEHKIZKHPU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=CC(=C1)Cl)OC(F)F
• Molecular Formula: C9H7ClF2O2
• Molecular Weight: 220.60 g/mol
• CAS No.: 1250157-06-2

Description

“1-[5-Chloro-2-(difluoromethoxy)phenyl]ethan-1-ol” is a chemical compound with the CAS Number: 1250521-60-8. It has a molecular weight of 222.62.

Molecular Structure Analysis

The IUPAC name of this compound is 1-[5-chloro-2-(difluoromethoxy)phenyl]ethanol. The InChI code is 1S/C9H9ClF2O2/c1-5(13)7-4-6(10)2-3-8(7)14-9(11)12/h2-5,9,13H,1H3.

Physical And Chemical Properties Analysis

The compound is a liquid at room temperature.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound has been utilized in the synthesis of various chemical structures. For instance, it has been involved in reactions like etherification and esterification, leading to the formation of intermediates in drug synthesis, such as antiosteoporosis drugs (Guo, 2012).
• Its derivatives have been used in the creation of chalcone derivatives, which are studied for their antimicrobial activity. These derivatives have shown significant activity against various bacterial and fungal species (Hitesh Dave et al., 2013).

Molecular and Structural Analysis

• The compound has been a subject of molecular structure analysis. Studies like X-ray diffraction have been used to understand its crystal structure and intermolecular interactions, contributing to the broader field of crystallography and molecular chemistry (R. Bikas et al., 2019).

Biological Evaluation

• Biological evaluation of derivatives of this compound for anti-inflammatory properties has been conducted. These studies involve synthesizing derivatives and testing their effectiveness in models like rat hind paw edema, contributing to medicinal chemistry and drug development (Z. Rehman et al., 2022).

Catalysis and Reaction Mechanisms

• The compound and its derivatives have been used to study various chemical reaction mechanisms and catalysis. This includes investigations into the roles of different catalysts and reaction conditions in synthesizing new compounds (H. Liszkiewicz et al., 2006).

Safety and Hazards

The compound has been classified under GHS07. The hazard statements include H302, H315, H319, H335. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.